N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H18Cl2N2O2/c1-2-12-3-6-15(7-4-12)23-11-13(9-18(23)24)19(25)22-14-5-8-16(20)17(21)10-14/h3-8,10,13H,2,9,11H2,1H3,(H,22,25)
• InChI Key: BPLCOEHDSBBWHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as DPCPX, is a selective antagonist for the adenosine A1 receptor. This compound has been widely used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide selectively binds to the adenosine A1 receptor and blocks its activation by adenosine. Adenosine is a naturally occurring nucleoside that plays an important role in regulating various physiological processes. By blocking the activation of adenosine A1 receptors, N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide can modulate the activity of various signaling pathways and physiological processes.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of heart rate and blood pressure, and the inhibition of cancer cell growth. These effects are mediated by the selective blockade of adenosine A1 receptors.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages for use in laboratory experiments. It is a highly selective antagonist for the adenosine A1 receptor, which allows for the specific modulation of this receptor without affecting other signaling pathways. However, N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has some limitations, including its low solubility in water and its potential for non-specific binding to other proteins or receptors.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the development of new drugs that target adenosine A1 receptors for the treatment of cardiovascular diseases, neurological disorders, and cancer. Another area of interest is the study of the role of adenosine A1 receptors in the regulation of sleep and wakefulness, which could have implications for the treatment of sleep disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide and its potential therapeutic applications in various diseases.

Synthesis Methods

N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide can be synthesized by the reaction of 4-ethylphenylhydrazine with 3,4-dichlorobenzoyl chloride to form the intermediate 3,4-dichlorophenylhydrazone. The intermediate is then reacted with ethyl acetoacetate to form the final product, N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide.

Scientific Research Applications

N-(3,4-dichlorophenyl)-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.